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Compound of Interest

Compound Name: Y06036

Cat. No.: B10800780

This document provides a comprehensive, step-by-step guide for the safe handling and
disposal of Y06036, a brominated organic compound. Adherence to these procedures is crucial
for ensuring the safety of laboratory personnel, minimizing environmental impact, and
maintaining regulatory compliance. This information is intended for researchers, scientists, and
drug development professionals who handle this substance.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Y06036. This compound is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects[1]. All handling and disposal operations should be
conducted within a certified chemical fume hood while wearing appropriate Personal Protective
Equipment (PPE).

Table 1: Hazard and Safety Information for Y06036
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GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary
Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of contents/
container to an approved

waste disposal plant.

[1]

Personal Protective Equipment
(PPE)

Standard laboratory PPE
including a lab coat, safety
goggles, and chemical-

resistant gloves (e.g., nitrile).

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

Detailed Disposal Protocol

The following protocol outlines the mandatory steps for the disposal of Y06036 waste, including

pure compound, solutions, and contaminated materials.

Step 1: Waste Identification and Segregation

 ldentify Waste Streams: Accurately identify all waste containing Y06036. This includes:

o Unused or expired solid Y06036.
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o Solutions containing Y06036.
o Contaminated labware (e.g., pipette tips, vials, weighing paper).

o Contaminated PPE (e.g., gloves).

o Segregate Waste: Due to its chemical structure (a brominated organic compound), Y06036
waste must be segregated as Halogenated Organic Waste.

o Solid Waste: Place all contaminated solid materials into a designated, clearly labeled
"Halogenated Organic Solid Waste" container.

o Liquid Waste: Collect all solutions containing Y06036 in a designated, leak-proof
"Halogenated Organic Liquid Waste" container.

o Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
puncture-resistant sharps container designated for chemically contaminated sharps.

Step 2: Containerization and Labeling

o Select Appropriate Containers: Use only chemically compatible, leak-proof containers with
secure screw-top caps. For liquid waste, do not fill containers beyond 90% capacity to allow
for vapor expansion.

o Properly Label Containers: All waste containers must be clearly labeled with the following
information:

o The words "Hazardous Waste"

o The full chemical name: "Y06036 (5-Bromo-2-methoxy-N-(6-methoxy-3-methyl-1,2-
benzoxazol-5-yl)benzenesulfonamide)”

o Alist of all components in the container, including solvents and their approximate
concentrations.

o The primary hazard(s) (e.g., "Toxic," "Environmental Hazard").

o The date of waste accumulation.
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Step 3: Decontamination of Labware

e Initial Rinse: Non-disposable labware (e.g., glassware) that has been in contact with Y06036
must be decontaminated.

o Rinse the glassware three times with a suitable organic solvent (e.g., ethanol or acetone).
o Collect the first two rinsates as "Halogenated Organic Liquid Waste."

o The third rinsate may be collected as non-halogenated waste if a non-halogenated solvent
is used.

» Final Cleaning: After the solvent rinses, the glassware can be washed with soap and water.

Step 4: Storage and Disposal

o Temporary Storage: Store sealed and labeled waste containers in a designated and secure
satellite accumulation area within the laboratory. This area should be away from general
traffic and have secondary containment to catch any potential leaks.

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to schedule a pickup for the
waste. Provide them with a complete inventory of the waste container's contents.

Crucially, never dispose of Y06036 or its solutions down the drain. This compound is very toxic
to aquatic life, and drain disposal is a serious regulatory violation[1].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Y06036 waste.
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Waste Generation
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Caption: Workflow for the safe disposal of Y06036 waste.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10800780?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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